Diruthenium pentaoxide

Specification

• CAS No.: 12137-44-9
• Molecular Formula: O5Ru2
• Molecular Weight: 282.135
• IUPAC Name: oxygen(2-);ruthenium(5+)
• Standard InChI: InChI=1S/5O.2Ru/q5*-2;2*+5
• Standard InChI Key: HYMATMXIQAPSII-UHFFFAOYSA-N
• SMILES: [O-2].[O-2].[O-2].[O-2].[O-2].[Ru+5].[Ru+5]

Introduction

Structural Characteristics

Molecular Structure

The molecular structure of diruthenium pentaoxide features two ruthenium atoms and five oxygen atoms. The specific arrangement of these atoms and the nature of the Ru-O and Ru-Ru bonds would determine many of the compound's properties. Based on the formula, the diruthenium core is likely connected through multiple oxygen bridges, but detailed crystallographic data for this specific compound is limited in the available literature.

The IUPAC name computed for this compound is "oxygen(2-);ruthenium(5+)", suggesting that the ruthenium exists in the +5 oxidation state, which is relatively uncommon compared to the more stable +4 state found in ruthenium dioxide (RuO2).

Related Ruthenium Oxide Structures

For contextual understanding, it's valuable to consider the structures of related ruthenium oxides. Ruthenium dioxide (RuO2) adopts a tetragonal rutile structure similar to titanium dioxide, with ruthenium atoms octahedrally coordinated by six oxygen atoms. This structure contributes to RuO2's properties as a conductive ceramic material.

Hydrous ruthenium oxides (RuO2·xH2O) have been extensively studied and show structural variations depending on water content. According to McKeown et al., "anhydrous RuO2 has the rutile structure comprising chains of RuO6 octahedra linked in three dimensions, [while] the structure of RuO2·0.29H2O is rutile-like at the RuO6 core, but less connected and progressively disordered beyond the RuO6 core".

Diruthenium pentaoxide might exhibit structural features that incorporate aspects of these related compounds, potentially with a unique arrangement reflecting its O5Ru2 stoichiometry and the probable +5 oxidation state of ruthenium.

Synthesis Methods

Challenges in Synthesis

The synthesis of ruthenium oxides with precise stoichiometry can be challenging due to the multiple oxidation states available to ruthenium. As noted with RuO2, "RuO2 oxidizes easily to RuO3 and RuO4 in air or reduces to metallic Ru at temperatures above 700 °C". This suggests that careful control of reaction conditions would be essential for selective synthesis of diruthenium pentaoxide.

Chemical Properties

Oxidation States

Based on the chemical formula O5Ru2 and considering that oxygen typically has a -2 oxidation state, the ruthenium atoms in diruthenium pentaoxide likely exist in the +5 oxidation state. This can be calculated as: 2Ru + 5O(-2) = 0, therefore 2Ru = +10, and Ru = +5.

Ruthenium can exist in various oxidation states ranging from -2 to +8, with common states including +2, +3, +4, and +6. The +5 state is less common but has been observed in certain complexes. In comparison, ruthenium exists in the +4 state in RuO2 and in the +8 state in RuO4.

Electronic Properties and Reactivity

The electronic properties of diruthenium pentaoxide would be significantly influenced by the d-electron configuration of the Ru5+ ion. This uncommon oxidation state might confer unique reactivity patterns compared to the more widely studied ruthenium oxides.

While specific reactivity data for diruthenium pentaoxide is limited, insights can be drawn from related compounds. Ruthenium tetroxide is a powerful oxidizing agent used in organic chemistry, while ruthenium dioxide exhibits significant catalytic properties and electrical conductivity.

The potential mixed or intermediate oxidation state in diruthenium pentaoxide might result in interesting redox properties. The compound could potentially function as an oxidizing agent or catalyst for specific reactions, though detailed studies would be necessary to confirm these possibilities.

Comparison with Other Ruthenium Oxides

Understanding diruthenium pentaoxide within the broader context of ruthenium oxide chemistry provides valuable insights into its potential properties and applications. Table 1 presents a comparative analysis of diruthenium pentaoxide and other significant ruthenium oxide compounds.

Table 1: Comparison of Properties between Diruthenium Pentaoxide and Other Ruthenium Oxides

Property	Diruthenium Pentaoxide (O5Ru2)	Ruthenium Dioxide (RuO2)	Ruthenium Tetroxide (RuO4)
Molecular Formula	O5Ru2	RuO2	RuO4
Molecular Weight	282.1 g/mol	133.07 g/mol	165.07 g/mol
Physical Appearance	Not specifically documented	Black crystalline solid	Yellow volatile solid
Crystal Structure	Not specifically documented	Tetragonal (rutile)	Tetrahedral
Oxidation State of Ru	Potentially +5 (based on formula)	+4	+8
Density	Not specifically documented	6.97 g/cm³	Not specified in literature
Main Applications	Not extensively documented	Electrodes, thin-film resistors, supercapacitors	Oxidizing agent in organic chemistry
Stability	Not specifically documented	Stable at high temperatures	Volatile, less stable

Research Directions and Opportunities

Recent Advances in Ruthenium Chemistry

Recent research has explored various aspects of ruthenium-based compounds that might provide context for understanding and developing diruthenium pentaoxide:

• Diruthenium paddlewheel complexes have been studied for their "high structural stability in redox reactions," with potential applications in the construction of "redox-active porous materials".

• Ruthenium-based materials have been investigated for protein targeting. According to Chisholm et al., "Diruthenium paddlewheel complexes are an intensely developing group of metal scaffolds, which can securely coordinate bidentate xenobiotics and transport them to proteins".

• Ruthenium doping has been explored to enhance the electrochemical performance of materials like vanadium pentoxide for battery applications.

These advances in related areas might provide methods and insights that could be applied to further study and develop applications for diruthenium pentaoxide.

Future Research Opportunities

Several potential research directions could enhance our understanding of diruthenium pentaoxide:

• Detailed crystallographic studies to determine its exact structure.

• Investigation of its catalytic properties for various reactions, particularly those involving oxygen transfer.

• Evaluation of its electrochemical behavior for potential energy storage applications.

• Exploration of synthesis methods to obtain high-purity samples suitable for detailed characterization.

• Computational studies to predict the electronic structure and reactivity patterns.